Cas no 2413868-99-0 (lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate)

• Product Name: lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
• CAS No: 2413868-99-0
• MF: C₅HBrF₂LiNO₃
• MW: 247.908147573471
• MDL: MFCD32662826
• CID: 5674290
• PubChem ID: 146049764
• Update Time: 2025-10-28

lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413868-99-0
• lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
• EN300-26667960
• Lithium;2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate

• MDL： MFCD32662826
• Inchi： 1S/C5H2BrF2NO3.Li/c6-5-9-1(3(7)8)2(12-5)4(10)11;/h3H,(H,10,11);/q;+1/p-1
• InChI Key： IUJFWSVYWWTGKK-UHFFFAOYSA-M
• SMILES： BrC1=NC(C(F)F)=C(C(=O)[O-])O1.[Li+]

Computed Properties

• Exact Mass: 246.92679g/mol
• Monoisotopic Mass: 246.92679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate

Introduction to Lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate (CAS No. 2413868-99-0)

Lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate, identified by its CAS number 2413868-99-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic carboxylates, featuring a unique structural framework that includes an oxazole ring substituted with bromine and difluoromethyl groups. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry.

The< strong>1,3-oxazole core structure is well-known for its stability and versatility in biological systems. It serves as a scaffold for numerous bioactive molecules, including those with potential therapeutic effects. In particular, the incorporation of a< strong>bromo substituent at the 2-position and a< strong>difluoromethyl group at the 4-position enhances the compound's reactivity and interaction with biological targets. These modifications are strategically designed to optimize pharmacokinetic and pharmacodynamic profiles, which are crucial for drug efficacy and safety.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurological and inflammatory pathways. The< strong>Lithium(1+) cation is known for its therapeutic effects in conditions such as bipolar disorder and neurodegenerative diseases. The combination of lithium with the< strong>2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate moiety suggests potential applications in addressing multifaceted biological processes. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in neuroinflammation, offering a promising avenue for further exploration.

The< strong>difluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to improve metabolic stability and binding affinity. Its presence in this compound could contribute to enhanced bioavailability and prolonged half-life, which are desirable attributes for any potential therapeutic agent. Additionally, the< strong>bromo substituent can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

The structural features of< strong>Lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate also make it an attractive candidate for computational studies. Advanced modeling techniques can be utilized to predict its interactions with biological targets, providing insights into its mechanism of action. Such simulations are increasingly important in modern drug discovery, as they allow researchers to screen large libraries of compounds efficiently and identify promising candidates for experimental validation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework with high precision. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that functional groups are incorporated at the correct positions within the molecule.

The potential applications of< strong>Lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate extend beyond traditional pharmaceuticals. Its unique structure suggests utility in materials science and agrochemicals, where similar heterocyclic compounds are being explored for their innovative properties. For instance, derivatives of this compound could be designed to exhibit specific photophysical characteristics or biological activities relevant to crop protection.

In conclusion, the compound< strong>Lithium(1+) 2-bromo-4-(difluoromethyl)-1,3-oxazole-5-carboxylate (CAS No. 2413868-99-0) represents a significant advancement in medicinal chemistry. Its novel structural features and potential biological activities position it as a valuable tool for both academic research and industrial development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and technological challenges.